molecular formula C14H13BrO3 B6383499 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% CAS No. 1261947-76-5

3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95%

Cat. No. B6383499
CAS RN: 1261947-76-5
M. Wt: 309.15 g/mol
InChI Key: UYXSTXNJZYOCGW-UHFFFAOYSA-N
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Description

3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% (3-B5DDP95) is an organic compound with a wide range of applications in the laboratory. It is a white, crystalline solid with a melting point of 123-125 °C and a boiling point of 280-282 °C. 3-B5DDP95 is an aromatic compound with an aromatic ring, and is a member of the aromatic phenol family. 3-B5DDP95 is a versatile reagent used in organic synthesis and analytical chemistry, and is a key component in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% is an aromatic compound with an aromatic ring, and is a member of the aromatic phenol family. It is believed that the mechanism of action of 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% is similar to that of other aromatic compounds. It is believed that 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% binds to specific receptors in the body, which then activate certain biochemical pathways. This activation of biochemical pathways leads to a variety of physiological effects, such as increased energy, increased alertness, and increased mood.
Biochemical and Physiological Effects
3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties. It has also been shown to have anti-cancer and anti-tumor effects. In addition, 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% has been shown to have anti-depressant, anxiolytic, and anti-anxiety effects.

Advantages and Limitations for Lab Experiments

The use of 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% in laboratory experiments has several advantages. It is a highly versatile reagent, and can be used in a variety of organic synthesis and analytical chemistry applications. It is also a relatively inexpensive reagent, and is easily obtained from chemical suppliers. Additionally, 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% is a relatively stable compound, and is not easily degraded or destroyed by heat or light.
The main limitation of using 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% in laboratory experiments is its toxicity. 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% is a toxic compound, and should be handled with care. Additionally, 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% should not be inhaled, ingested, or absorbed through the skin.

Future Directions

The use of 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% in research and laboratory experiments has the potential to open up new avenues of research. It could be used to synthesize new pharmaceuticals, agrochemicals, and other organic compounds. It could also be used to synthesize new fluorescent dyes and other fluorescent materials. Additionally, 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% could be used to develop new analytical techniques and methods. Finally, 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% could be used to develop new anti-cancer and anti-tumor compounds.

Synthesis Methods

3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% can be synthesized by the reaction of 2,5-dimethoxybenzaldehyde and bromine in aqueous ethanol. The reaction is conducted at room temperature and yields a 95% pure product. The reaction is as follows:
2,5-Dimethoxybenzaldehyde + Br2 → 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% + HBr

Scientific Research Applications

3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in organic synthesis, and as a reagent in the synthesis of organic materials. 3-Bromo-5-(2,5-dimethoxyphenyl)phenol, 95% is also used as a chromogenic reagent in analytical chemistry, and as a reagent in the synthesis of fluorescent dyes and other fluorescent materials.

properties

IUPAC Name

3-bromo-5-(2,5-dimethoxyphenyl)phenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13BrO3/c1-17-12-3-4-14(18-2)13(8-12)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYXSTXNJZYOCGW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)Br)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13BrO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10686435
Record name 5-Bromo-2',5'-dimethoxy[1,1'-biphenyl]-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10686435
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

309.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo-5-(2,5-dimethoxyphenyl)phenol

CAS RN

1261947-76-5
Record name 5-Bromo-2',5'-dimethoxy[1,1'-biphenyl]-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10686435
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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